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Compound of Interest

Compound Name:
3-Bromo-5-methyl-2-

propoxypyridine

Cat. No.: B7978342

Get Quote

Elemental analysis is a fundamental technique for verifying the empirical formula of a

synthesized compound.[1] For a molecule like C9H12BrNO, it provides the mass percentages

of Carbon (C), Hydrogen (H), Nitrogen (N), and Bromine (Br). This quantitative data is one of

the first and most critical checkpoints to confirm the identity and purity of a sample.[1][2] The

most common method for determining C, H, and N content is combustion analysis.[1]

Theoretical Elemental Composition of C9H12BrNO
Before any experimental analysis, the theoretical elemental composition must be calculated

based on the molecular formula and atomic weights of the constituent elements.

Molecular Weight: 230.11 g/mol
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Element
Atomic Weight
( g/mol )

Number of
Atoms

Total Weight (
g/mol )

Percentage
(%)

Carbon (C) 12.011 9 108.099 46.97

Hydrogen (H) 1.008 12 12.096 5.26

Bromine (Br) 79.904 1 79.904 34.72

Nitrogen (N) 14.007 1 14.007 6.09

Oxygen (O) 15.999 1 15.999 6.95

Total 230.105 100.00

In practice, many scientific journals require the experimental values for C, H, and N to be within

±0.4% of the calculated theoretical values to be considered acceptable evidence of purity.[2]

Combustion Analysis: The Gold Standard for CHN
Determination
Combustion analysis is a robust and widely used technique for determining the elemental

composition of organic compounds.[1] Modern automated CHNS analyzers have streamlined

this process, offering high precision and accuracy.[3]

Experimental Protocol: CHN Analysis via Combustion
Sample Preparation: A small, accurately weighed amount of the C9H12BrNO sample

(typically 1-3 mg) is placed in a tin or silver capsule.

Combustion: The sample is introduced into a high-temperature furnace (around 900-1000

°C) with a stream of pure oxygen. This process leads to the complete combustion of the

sample.

Reduction and Gas Separation: The combustion products (CO2, H2O, NOx, and other

oxides) are passed through a reduction chamber containing copper to convert NOx to N2.

The resulting mixture of CO2, H2O, and N2 is then separated using a chromatographic

column.
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Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.

The detector's response is proportional to the amount of each element in the original sample.

Data Analysis: The instrument's software calculates the percentage of C, H, and N in the

sample based on the detector's signals and the initial sample weight.

Workflow for CHN elemental analysis by combustion.

Beyond Elemental Analysis: The Challenge of
Isomerism
While elemental analysis confirms the empirical formula, it cannot distinguish between isomers.

For C9H12BrNO, several positional isomers are possible, such as 2-bromo-4,5-

dimethoxybenzylamine and 4-bromo-2,5-dimethoxyphenethylamine (2C-B).[4][5] Distinguishing

between these requires complementary spectroscopic and spectrometric techniques.

Comparison of Analytical Techniques for C9H12BrNO
Characterization
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Technique
Information
Provided

Advantages Limitations

Elemental Analysis

Percentage

composition of C, H,

N, Br, O.

Confirms empirical

formula and purity.[1]

Does not provide

structural information

or distinguish between

isomers.

Mass Spectrometry

(MS)

Molecular weight and

fragmentation

patterns.

High sensitivity; High-

Resolution MS

(HRMS) can confirm

the molecular formula

with high accuracy.[2]

Fragmentation

patterns of isomers

can be very similar,

making differentiation

challenging.[6]

Infrared (IR)

Spectroscopy

Presence of functional

groups (e.g., C-Br,

C=O, N-H).

Provides information

about the types of

chemical bonds

present.[7]

Can be difficult to

definitively assign

specific substitution

patterns on the

aromatic ring.

Nuclear Magnetic

Resonance (NMR)

Spectroscopy (¹H and

¹³C)

Chemical environment

of hydrogen and

carbon atoms.

Provides detailed

structural information,

including connectivity

and spatial

relationships between

atoms, crucial for

unambiguous isomer

assignment.[5][8]

Requires a larger

sample amount

compared to MS;

analysis can be

complex.

Gas Chromatography

(GC)

Separation of volatile

compounds.

Can separate different

isomers if they have

different boiling points

or interactions with the

stationary phase.[6]

Requires the

compound to be

volatile and thermally

stable.

Integrated Analytical Approach
A robust characterization of a specific C9H12BrNO isomer involves an integrated approach,

where the data from multiple techniques are synthesized to build a complete picture.
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Synthesized C9H12BrNO

Elemental Analysis
(%C, %H, %N)

Confirm Empirical Formula

Mass Spectrometry
(Molecular Weight)

Confirm Molecular Formula

IR Spectroscopy
(Functional Groups)

Identify Functional Groups

NMR Spectroscopy
(¹H, ¹³C)

Elucidate Connectivity

Definitive Structure of
C9H12BrNO Isomer

Confirm Isomeric Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/profile/Anoop_Srivastava7/post/Can_you_estimate_oxygen_concentration_of_a_sample_from_CHNS_data/attachment/5a8f98a74cde266d588d0a06/AS%3A597053969272832%401519360167470/download/17_chapter+6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9335920/
https://www.researchgate.net/publication/225574554_Elemental_analysis_of_organic_compounds_with_the_use_of_automated_CHNS_analyzers
https://www.swgdrug.org/Monographs/4-BROMO-2,5-DIMETHOXYPHENETHYLAMINE.pdf
https://chemistry.mdma.ch/hiveboard/rhodium/pdf/2c-b.review.pdf
https://www.researchgate.net/publication/350003952_GC-MS_and_GC-IR_analysis_of_substituted_N-benzyl_4-bromo-25-dimethoxyphenylisopropylamines
https://sunankalijaga.org/prosiding/index.php/icrse/article/view/1097
https://pubmed.ncbi.nlm.nih.gov/2819063/
https://pubmed.ncbi.nlm.nih.gov/2819063/
https://www.benchchem.com/product/b7978342/docs#the-critical-role-of-elemental-analysis-beyond-the-formula
https://www.benchchem.com/product/b7978342/docs#the-critical-role-of-elemental-analysis-beyond-the-formula
https://www.benchchem.com/product/b7978342/docs#the-critical-role-of-elemental-analysis-beyond-the-formula
https://www.benchchem.com/product/b7978342/docs#the-critical-role-of-elemental-analysis-beyond-the-formula
https://www.benchchem.com/product/b7978342?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7978342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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